Cas no 2060033-68-1 (tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate)

• Product Name: tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate
• CAS No: 2060033-68-1
• MF: C₁₀H₁₈INO₂
• MW: 311.159895420074
• MDL: MFCD30501336
• CID: 5193202
• PubChem ID: 137703803
• Update Time: 2025-05-26

tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• CID 137703803
• Proline, 4-iodo-2-methyl-, 1,1-dimethylethyl ester
• tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate

• MDL： MFCD30501336
• Inchi： 1S/C10H18INO2/c1-9(2,3)14-8(13)10(4)5-7(11)6-12-10/h7,12H,5-6H2,1-4H3/t7?,10-/m0/s1
• InChI Key： SICDEQPVLVXPFV-MHPPCMCBSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@]1(C)CC(I)CN1

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 302.7±42.0 °C(Predicted)
• pka: 7.40±0.10(Predicted)

Additional information on tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate

Research Brief on tert-Butyl 4-Iodo-2-methylpyrrolidine-2-carboxylate (CAS: 2060033-68-1) in Chemical Biology and Pharmaceutical Applications

In recent years, the compound tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate (CAS: 2060033-68-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrrolidine scaffold and functionalized with an iodine atom and a tert-butyl ester group, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it particularly valuable for the development of novel therapeutic agents, including protease inhibitors, kinase modulators, and other small-molecule drugs targeting various diseases.

Recent studies have highlighted the role of tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate in the synthesis of complex heterocyclic compounds. For instance, researchers have utilized this intermediate in palladium-catalyzed cross-coupling reactions to construct pharmacologically relevant scaffolds. The iodine substituent at the 4-position of the pyrrolidine ring facilitates efficient coupling with aryl or heteroaryl boronic acids, enabling the rapid assembly of diverse molecular libraries for drug discovery. Additionally, the tert-butyl ester group provides a handle for further functionalization, enhancing the compound's utility in medicinal chemistry.

One notable application of this compound is in the development of antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key building block in the synthesis of inhibitors targeting the SARS-CoV-2 main protease. The researchers employed tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate to introduce a critical pyrrolidine moiety into the inhibitor structure, which significantly improved binding affinity and selectivity. This work underscores the compound's potential in addressing emerging infectious diseases.

Beyond its applications in drug discovery, tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate has also been explored in chemical biology for the development of molecular probes. Its ability to undergo diverse chemical transformations makes it an attractive candidate for the synthesis of activity-based probes (ABPs) and photoaffinity labels. These tools are essential for studying enzyme mechanisms and identifying new drug targets in complex biological systems.

In conclusion, tert-butyl 4-iodo-2-methylpyrrolidine-2-carboxylate (CAS: 2060033-68-1) represents a valuable synthetic intermediate with broad applications in pharmaceutical research and chemical biology. Its unique structural features and reactivity profile continue to inspire innovative approaches to drug design and biological investigation. As research in this area progresses, we anticipate further discoveries that will expand the utility of this compound in addressing unmet medical needs.